Cas no 67736-18-9 (1,3-Benzenediol, 4-(2-benzofuranyl)-)

• Product Name: 1,3-Benzenediol, 4-(2-benzofuranyl)-
• CAS No: 67736-18-9
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• CID: 394166
• PubChem ID: 15126658
• Update Time: 2025-04-19

1,3-Benzenediol, 4-(2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-(2-benzofuranyl)-
• 4-(1-benzofuran-2-yl)benzene-1,3-diol
• DTXSID90568629
• 67736-18-9
• 4-(Benzofuran-2-yl)benzene-1,3-diol
• 2-(2',4'-dihydroxyphenyl)benzofuran
• CHEMBL1951615
• SCHEMBL1110879

• Inchi： 1S/C14H10O3/c15-10-5-6-11(12(16)8-10)14-7-9-3-1-2-4-13(9)17-14/h1-8,15-16H
• InChI Key： VVIAFPKKGSQBGW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1C=CC(=CC=1O)O

Computed Properties

• Exact Mass: 226.063
• Monoisotopic Mass: 226.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 53.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids